Cas no 797054-15-0 (1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone)

• Product Name: 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone
• CAS No: 797054-15-0
• MF: C₂₆H₂₀FO₂P
• MW: 414.407971382141
• CID: 1064898
• PubChem ID: 10319599
• Update Time: 2025-05-23

1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone
• 1-(5-fluoro-2-hydroxyphenyl)-2-(triphenyl-λ⁵-phosphanylidene)ethanone
• 1-(5-fluoro-2-hydroxyphenyl)-2-(triphenyl-lambda5-phosphanylidene)ethanone
• FT-0668660
• SCHEMBL6915158
• 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
• 797054-15-0
• DTXSID80438069
• DB-225714
• 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenyl-lambda5-phosphoranylidene)ethanone;

• Inchi： 1S/C26H20FO2P/c27-20-16-17-25(28)24(18-20)26(29)19-30(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-19,28H
• InChI Key： XUVGTEJRTSLISN-UHFFFAOYSA-N
• SMILES： P(=CC(C1C=C(C=CC=1O)F)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 414.11800
• Monoisotopic Mass: 414.11849504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 47.11000
• LogP: 4.51030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone

Introduction to 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone (CAS No. 797054-15-0)

1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone, with the CAS number 797054-15-0, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluoro and hydroxy substituents in its aromatic ring, combined with the triphenylphosphoranylidene moiety, makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

The compound's structure is characterized by a carbonyl group positioned between the aromatic ring and the phosphorus-containing substituent. This arrangement not only contributes to its reactivity but also opens up possibilities for further functionalization. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable component in drug design. Recent studies have highlighted the importance of fluorinated compounds in developing more effective and targeted therapeutics.

In the realm of pharmaceutical research, 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone has been explored as a precursor for synthesizing novel inhibitors and agonists. The triphenylphosphoranylidene group introduces a high degree of lipophilicity, which can be advantageous for membrane permeability and binding to biological targets. Researchers have been particularly interested in its potential as a scaffold for developing treatments against neurological disorders, where precise modulation of receptor interactions is crucial.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone. These methods allow scientists to predict binding affinities and metabolic pathways with greater accuracy, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further enhanced the ability to identify promising candidates for experimental validation. This compound's structural features make it an attractive candidate for such high-throughput screening campaigns.

The synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone involves multi-step organic reactions that require careful optimization. The use of advanced catalytic systems has been reported to improve yields and reduce byproduct formation. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the phosphorus moiety efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by demonstrating new methodologies.

The pharmacological potential of this compound has been investigated through both in vitro and in vivo studies. Initial experiments have shown that derivatives of 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone exhibit promising activity against various disease models. The ability to fine-tune its structure allows for the exploration of multiple therapeutic avenues. For example, modifications at the hydroxy position have been found to influence both potency and selectivity, suggesting that this compound could be a valuable building block for drug development.

The role of fluorine in medicinal chemistry cannot be overstated, and 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone exemplifies this trend. Fluorinated compounds often exhibit improved pharmacokinetic properties, including longer half-lives and reduced susceptibility to metabolic degradation. These attributes are particularly important in chronic disease management, where sustained drug levels are essential for therapeutic efficacy. The growing body of literature on fluorinated drugs underscores the need for innovative intermediates like this one.

In conclusion, 1-(5-Fluoro-2-hydroxyphenyl)-2-(triphenylphosphoranylidene)ethanone (CAS No. 797054-15-0) represents a significant advancement in chemical pharmaceuticals. Its unique structural features and potential applications make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.